Cas no 2171741-55-0 (4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171741-55-0
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6410038
• PubChem ID: 165546047
• Update Time: 2025-05-20

4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171741-55-0
• 4-[(2-cyanoethyl)(2-methoxyethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1518261

• Inchi： 1S/C26H29N3O6/c1-34-16-15-29(14-6-13-27)25(32)23(11-12-24(30)31)28-26(33)35-17-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,22-23H,6,11-12,14-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： FCVOELWOSBRWCL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CCC#N)CCOC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Additional information on 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(2-Cyanoethyl)(2-Methoxyethyl)Carbamoyl-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

CAS No. 2171741-55-0, 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the chemical properties, synthesis methods, and potential therapeutic uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

The structure of 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is characterized by several key functional groups. The presence of a cyanoethyl group and a methoxyethyl group imparts specific chemical reactivity and solubility properties. The carbamoyl group, which is a common functional group in many biologically active molecules, further enhances the compound's potential for forming stable interactions with biological targets. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to prevent premature reactions and ensure controlled deprotection.

The synthesis of 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves a series of well-defined steps. Typically, the synthesis begins with the preparation of the Fmoc-amino butanoic acid intermediate, which is then modified through reactions with appropriate reagents to introduce the cyanoethyl and methoxyethyl groups. The final step involves the formation of the carbamoyl linkage, which can be achieved through various coupling reactions such as those mediated by carbodiimides or other coupling agents.

In recent years, significant progress has been made in understanding the biological activities of compounds with similar structural features. For instance, studies have shown that compounds containing Fmoc-protected amino acids can exhibit potent inhibitory effects on various enzymes and receptors. The presence of the Fmoc group can also enhance the stability and bioavailability of these compounds, making them attractive candidates for drug development.

The potential therapeutic applications of 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid are diverse. One area of particular interest is its use as a lead compound in the development of new drugs for treating neurodegenerative diseases. Research has indicated that compounds with similar structures can modulate key signaling pathways involved in neuronal survival and function. Additionally, there is growing evidence that such compounds may have anti-inflammatory properties, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has also shown promise in other therapeutic areas. For example, preliminary studies have explored its potential as an antiviral agent, particularly against RNA viruses such as influenza and SARS-CoV-2. The unique combination of functional groups in this compound may enable it to interfere with viral replication processes or inhibit viral entry into host cells.

In conclusion, 4-(2-cyanoethyl)(2-methoxyethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171741-55-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.